4-Benzoyl-1-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
4-Benzoyl-1-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
615278-85-8
VCID:
VC0384995
InChI:
InChI=1S/C22H17FN2O3S/c1-12-13(2)29-22(24-12)25-18(15-10-6-7-11-16(15)23)17(20(27)21(25)28)19(26)14-8-4-3-5-9-14/h3-11,18,26H,1-2H3/b19-17+
SMILES:
CC1=C(SC(=N1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=CC=C4F)C
Molecular Formula:
C22H17FN2O3S
Molecular Weight:
408.4g/mol
4-Benzoyl-1-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 615278-85-8
Main Products
VCID: VC0384995
Molecular Formula: C22H17FN2O3S
Molecular Weight: 408.4g/mol
CAS No. | 615278-85-8 |
---|---|
Product Name | 4-Benzoyl-1-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one |
Molecular Formula | C22H17FN2O3S |
Molecular Weight | 408.4g/mol |
IUPAC Name | (4E)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C22H17FN2O3S/c1-12-13(2)29-22(24-12)25-18(15-10-6-7-11-16(15)23)17(20(27)21(25)28)19(26)14-8-4-3-5-9-14/h3-11,18,26H,1-2H3/b19-17+ |
Standard InChIKey | HXTKEOJPCVRBDA-HTXNQAPBSA-N |
Isomeric SMILES | CC1=C(SC(=N1)N2C(/C(=C(/C3=CC=CC=C3)\O)/C(=O)C2=O)C4=CC=CC=C4F)C |
SMILES | CC1=C(SC(=N1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=CC=C4F)C |
Canonical SMILES | CC1=C(SC(=N1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=CC=C4F)C |
PubChem Compound | 5803208 |
Last Modified | Nov 11 2021 |
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